Cas no 1646313-92-9 (3-Bromo-5-(difluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-5-(difluoromethyl)benzaldehyde
• CAS No: 1646313-92-9
• MF: C₈H₅BrF₂O
• MW: 235.025508642197
• CID: 5191019
• Update Time: 2026-03-05

3-Bromo-5-(difluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)benzaldehyde

• Inchi： 1S/C8H5BrF2O/c9-7-2-5(4-12)1-6(3-7)8(10)11/h1-4,8H
• InChI Key： HUFCUZYTZLFQTI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C(F)F)=CC(Br)=C1

Additional information on 3-Bromo-5-(difluoromethyl)benzaldehyde

Professional Introduction to 3-Bromo-5-(difluoromethyl)benzaldehyde (CAS No. 1646313-92-9)

3-Bromo-5-(difluoromethyl)benzaldehyde, with the chemical identifier CAS No. 1646313-92-9, is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a unique structural motif comprising a bromine substituent at the 3-position and a difluoromethyl group at the 5-position of the benzene ring, coupled with an aldehyde functional group at the 1-position. Such a configuration makes it an invaluable intermediate for synthesizing a wide array of biologically active molecules.

The compound's molecular structure imparts distinct electronic and steric properties, which are critical for its utility in medicinal chemistry. The presence of both bromine and difluoromethyl groups enhances its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, enabling the construction of complex heterocyclic scaffolds. These reactions are fundamental in the development of novel therapeutic agents targeting diverse disease mechanisms.

In recent years, 3-Bromo-5-(difluoromethyl)benzaldehyde has garnered considerable attention in the synthesis of small-molecule inhibitors for oncology applications. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are crucial in combating cancer by disrupting aberrant signaling pathways. The bromine atom serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to fine-tune biological activity.

Moreover, this compound has found utility in the development of agrochemicals, where it serves as a precursor for synthesizing novel herbicides and fungicides. The structural features of 3-Bromo-5-(difluoromethyl)benzaldehyde contribute to enhanced efficacy against resistant plant pathogens while maintaining environmental safety profiles. Researchers have leveraged its reactivity to develop compounds that exhibit selective toxicity toward weeds without harming crops.

From a synthetic chemistry perspective, 3-Bromo-5-(difluoromethyl)benzaldehyde is notable for its role in constructing complex molecular architectures through multi-step transformations. Its aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, yielding Schiff bases and hydrazones that serve as intermediates in drug discovery. Additionally, the compound's ability to undergo regioselective halogenation or fluorination makes it a valuable building block for generating libraries of diverse compounds for high-throughput screening.

The growing interest in fluorinated compounds in medicinal chemistry underscores the importance of 3-Bromo-5-(difluoromethyl)benzaldehyde as a key intermediate. Fluoroalkyl groups are increasingly recognized for their ability to modulate pharmacokinetic properties, such as bioavailability and lipophilicity, thereby enhancing drug-like characteristics. Recent advances in fluorination methodologies have further expanded the synthetic possibilities of this compound, enabling access to novel analogs with improved pharmacological profiles.

In conclusion, 3-Bromo-5-(difluoromethyl)benzaldehyde (CAS No. 1646313-92-9) represents a cornerstone in modern synthetic organic chemistry and drug development. Its unique structural features and reactivity make it indispensable for researchers seeking to design innovative therapeutic agents and agrochemicals. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow even further, driving new discoveries across multiple scientific disciplines.